Cas no 904817-70-5 (4-(5-Carboxypyridin-2-yl)-2-methylpiperazine-1-carboxylic acid tert-butyl ester)

4-(5-Carboxypyridin-2-yl)-2-methylpiperazine-1-carboxylic acid tert-butyl ester structure
904817-70-5 structure
Product Name:4-(5-Carboxypyridin-2-yl)-2-methylpiperazine-1-carboxylic acid tert-butyl ester
CAS No:904817-70-5
MF:C16H23N3O4
MW:321.371524095535
MDL:MFCD06660379
CID:994881
PubChem ID:16740735
Update Time:2025-04-20

4-(5-Carboxypyridin-2-yl)-2-methylpiperazine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-(5-CARBOXY-PYRIDIN-2-YL)-2-METHYL-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • 6-[3-methyl-4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]pyridine-3-carboxylic acid
    • 4-(5-CARBOXY-(PYRIDIN-2-YL))-2-METHYL-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • GL-0317
    • MFCD06660379
    • AKOS005257397
    • 6-{4-[(tert-Butoxy)carbonyl]-3-methylpiperazin-1-yl}pyridine-3-carboxylic acid
    • SCHEMBL16026429
    • DTXSID70587636
    • 4-(5-Carboxypyridin-2-yl)-2-methylpiperazine-1-carboxylic acid tert-butyl ester
    • 904817-70-5
    • 6-[4-(tert-Butoxycarbonyl)-3-methylpiperazin-1-yl]pyridine-3-carboxylic acid
    • DB-113835
    • MDL： MFCD06660379
    • Inchi： 1S/C16H23N3O4/c1-11-10-18(13-6-5-12(9-17-13)14(20)21)7-8-19(11)15(22)23-16(2,3)4/h5-6,9,11H,7-8,10H2,1-4H3,(H,20,21)
    • InChI Key： OLQYDWGOSNEFKE-UHFFFAOYSA-N
    • SMILES： O(C(C)(C)C)C(N1CCN(C2C=CC(C(=O)O)=CN=2)CC1C)=O

Computed Properties

  • Exact Mass: 321.16900
  • Monoisotopic Mass: 321.16885622g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 449
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 83Ų

Experimental Properties

  • Density: 1.209
  • Boiling Point: 499.3°C at 760 mmHg
  • Flash Point: 255.8°C
  • Refractive Index: 1.549
  • PSA: 82.97000
  • LogP: 2.22830

4-(5-Carboxypyridin-2-yl)-2-methylpiperazine-1-carboxylic acid tert-butyl ester Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(5-Carboxypyridin-2-yl)-2-methylpiperazine-1-carboxylic acid tert-butyl ester Pricemore >>

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abcr
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AB424456-1g
6-{4-[(tert-Butoxy)carbonyl]-3-methylpiperazin-1-yl}pyridine-3-carboxylic acid; .
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abcr
AB424456-5g
6-{4-[(tert-Butoxy)carbonyl]-3-methylpiperazin-1-yl}pyridine-3-carboxylic acid; .
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